Cas no 46249-51-8 (1-(4-tert-butylphenyl)prop-2-en-1-one)

• Product Name: 1-(4-tert-butylphenyl)prop-2-en-1-one
• CAS No: 46249-51-8
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 2693403
• PubChem ID: 57309907
• Update Time: 2025-10-22

1-(4-tert-butylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)prop-2-en-1-one
• DTXSID601245540
• 46249-51-8
• 2-Propen-1-one, 1-[4-(1,1-dimethylethyl)phenyl]-
• EN300-1828383
• SCHEMBL4464368
• 1-[4-(1,1-Dimethylethyl)phenyl]-2-propen-1-one

• Inchi： 1S/C13H16O/c1-5-12(14)10-6-8-11(9-7-10)13(2,3)4/h5-9H,1H2,2-4H3
• InChI Key： NGBBKUHBEPHZCC-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 188.120115130Da
• Monoisotopic Mass: 188.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-tert-butylphenyl)prop-2-en-1-one

1-(4-Tert-butylphenyl)prop-2-en-1-one: A Comprehensive Overview

1-(4-Tert-butylphenyl)prop-2-en-1-one, also known by its CAS number 46249-51-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a tert-butyl group attached to a phenyl ring and a propenone moiety, has garnered attention due to its versatile applications and intriguing chemical properties. Recent advancements in synthetic methodologies and materials engineering have further highlighted its potential in diverse industries, making it a focal point for researchers and industry professionals alike.

The molecular structure of 1-(4-Tert-butylphenyl)prop-2-en-1-one is defined by the presence of a conjugated enone system, which plays a pivotal role in its reactivity and functionality. The tert-butyl group attached to the phenyl ring contributes to the compound's stability and hydrophobicity, while the enone moiety imparts reactivity towards various nucleophilic additions and cycloaddition reactions. These characteristics make it an ideal candidate for use as an intermediate in organic synthesis, particularly in the development of complex molecules with tailored properties.

Recent studies have explored the application of 1-(4-Tert-butylphenyl)prop-2-en-1-one in the field of drug discovery. Its ability to act as a Michael acceptor has been leveraged in the design of bioactive compounds with potential therapeutic applications. For instance, researchers have utilized this compound as a building block for constructing molecules that exhibit anti-inflammatory and antioxidant properties. The conjugated enone system facilitates these interactions, making it a valuable tool in medicinal chemistry.

In addition to its role in drug discovery, 1-(4-Tert-butylphenyl)prop-2-en-1-one has found applications in materials science. Its stability and reactivity make it suitable for use in polymer synthesis, where it can serve as a monomer or crosslinking agent. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating high-performance materials with enhanced mechanical and thermal properties. Its ability to undergo controlled polymerization reactions has opened new avenues for its use in advanced materials development.

The synthesis of 1-(4-Tert-butylphenyl)prop-2-en-1-one has also been a topic of extensive research. Traditional methods involve the use of Friedel-Crafts acylation followed by dehydration, but recent innovations have introduced more efficient and environmentally friendly approaches. For example, catalytic systems utilizing transition metals have been employed to achieve higher yields and better selectivity in the synthesis process. These advancements not only enhance the scalability of production but also align with current trends toward sustainable chemical manufacturing.

The spectroscopic properties of 1-(4-Tert-butylphenyl)prop-2-en-1-one have been extensively studied, providing insights into its electronic structure and reactivity. UV-vis spectroscopy has revealed strong absorption bands corresponding to the conjugated enone system, which are critical for its photochemical behavior. This understanding has facilitated its use in photopolymerization processes, where controlled light-induced reactions are essential for achieving desired material properties.

In conclusion, 1-(4-Tert-butylphenyl)prop-2-en-1-one, with its CAS number 46249-51-8, stands as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in driving scientific progress is expected to grow significantly.